5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• Molecular Formula: C18H13FN4O
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methyl]-1-phenylpyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C18H13FN4O/c19-14-8-6-13(7-9-14)11-22-12-20-17-16(18(22)24)10-21-23(17)15-4-2-1-3-5-15/h1-10,12H,11H2
• InChI Key: CRIKMGNFFHCEHR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=C(C=C4)F

Description

5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one, also known as FPP, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPP belongs to the class of pyrazolopyrimidines, which have shown promising results in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in the development and progression of diseases. 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been found to inhibit the activity of protein kinases, which are involved in cell signaling and proliferation. It also inhibits the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammation. 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one also inhibits the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix and tissue remodeling. In addition, 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been found to increase the activity of antioxidant enzymes, which help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one in lab experiments is its high potency and specificity. 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been found to have a high affinity for its target enzymes and signaling pathways, which makes it an ideal compound for studying their function. However, one of the limitations of using 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. One area of interest is the development of 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one's potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one and its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a multi-step process that involves the reaction of 4-fluorobenzylamine with ethyl acetoacetate, followed by cyclization and condensation reactions. The final product is obtained after purification using column chromatography.

Scientific Research Applications

5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also has anti-inflammatory properties and has been found to reduce inflammation in various animal models. 5-(4-fluorobenzyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.